3-[3-(4-fluorophenoxy)phenyl]-N-(2,2,2-trifluoroethyl)propanamide

• IUPAC Name: 3-[3-(4-fluorophenoxy)phenyl]-N-(2,2,2-trifluoroethyl)propanamide
• InChI: InChI=1S/C17H15F4NO2/c18-13-5-7-14(8-6-13)24-15-3-1-2-12(10-15)4-9-16(23)22-11-17(19,20)21/h1-3,5-8,10H,4,9,11H2,(H,22,23)
• InChI Key: IQJIFCUXSWVJBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=CC=C(C=C2)F)CCC(=O)NCC(F)(F)F
• Molecular Formula: C17H15F4NO2
• Molecular Weight: 341.30 g/mol

Description

3-[3-(4-fluorophenoxy)phenyl]-N-(2,2,2-trifluoroethyl)propanamide, also known as TFEPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. TFEPP belongs to the class of selective estrogen receptor modulators (SERMs) and has been studied for its ability to selectively target estrogen receptors in different tissues.

Scientific Research Applications

Pharmacokinetics and Metabolism

One of the primary areas of research has been the pharmacokinetics and metabolism of this compound in preclinical models. Studies have detailed its absorption, distribution, metabolism, and excretion (ADME) characteristics, highlighting a low clearance rate, moderate distribution volume, and extensive metabolization into various phase I and II metabolites in rat models (Wu et al., 2006). These findings are crucial for understanding the drug's behavior in biological systems and optimizing its therapeutic efficacy.

Photoreactions and Stability

Another facet of research delves into the photoreactions of related compounds, revealing how different solvents influence the degradation pathways and stability of such drugs when exposed to light (Watanabe et al., 2015). This research is essential for the development of stable formulations and understanding the drug's behavior under various storage conditions.

Synthesis and Structural Analysis

Research has also focused on the synthesis and structural analysis of related compounds, exploring the creation of novel derivatives with potential therapeutic applications. Studies have detailed the synthesis of new molecules, investigating their structural characteristics and potential as innovative treatments (Allcock et al., 1991). These efforts contribute to the expansion of the drug's applicability in treating various conditions.

Optical and Dielectric Properties

Further investigations have considered the optical and dielectric properties of related fluorinated compounds, assessing their suitability for applications beyond pharmacology, such as in materials science for the development of novel polymers with unique properties (Tao et al., 2009). This research broadens the scope of applications for such compounds, highlighting their versatility and potential in diverse fields.